Cas no 2551116-61-9 (2-(trifluoromethyl)bicyclo2.2.2oct-5-ene-2-carboxylic acid)

• Product Name: 2-(trifluoromethyl)bicyclo2.2.2oct-5-ene-2-carboxylic acid
• CAS No: 2551116-61-9
• MF: C₁₀H₁₁F₃O₂
• MW: 220.188353776932
• MDL: MFCD32874462
• CID: 5359632
• PubChem ID: 154814316
• Update Time: 2025-05-20

2-(trifluoromethyl)bicyclo2.2.2oct-5-ene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Z4664481598
• 2-(trifluoromethyl)bicyclo[2.2.2]oct-5-ene-2-carboxylic acid
• 2-(trifluoromethyl)bicyclo2.2.2oct-5-ene-2-carboxylic acid

• MDL： MFCD32874462
• Inchi： 1S/C10H11F3O2/c11-10(12,13)9(8(14)15)5-6-1-3-7(9)4-2-6/h1,3,6-7H,2,4-5H2,(H,14,15)
• InChI Key： FNQPMZGSTBCJKX-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CC2C=CC1CC2)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3

Additional information on 2-(trifluoromethyl)bicyclo2.2.2oct-5-ene-2-carboxylic acid

Introduction to 2-(trifluoromethyl)bicyclo2.2.2oct-5-ene-2-carboxylic acid (CAS No. 2551116-61-9)

2-(trifluoromethyl)bicyclo2.2.2oct-5-ene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2551116-61-9, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This bicyclic structure, featuring a trifluoromethyl substituent, imparts unique electronic and steric properties that make it a valuable building block for the synthesis of complex molecules.

The compound belongs to the class of bicyclic carboxylic acids, which are known for their diverse applications in drug discovery and industrial processes. The presence of the trifluoromethyl group enhances the lipophilicity and metabolic stability of derivatives, making it an attractive moiety for medicinal chemists seeking to optimize pharmacokinetic profiles. Recent advancements in synthetic methodologies have enabled more efficient access to this motif, facilitating its incorporation into novel therapeutic agents.

In the realm of pharmaceutical research, 2-(trifluoromethyl)bicyclo2.2.2oct-5-ene-2-carboxylic acid has been explored as a precursor for developing small-molecule inhibitors targeting various biological pathways. The rigid bicyclic core provides structural framework stability, while the carboxylic acid functionality allows for further derivatization via esterification or amidation reactions. These attributes have been leveraged in the design of compounds with potential applications in oncology, inflammation, and neurodegenerative diseases.

Recent studies have highlighted the utility of this compound in the synthesis of trifluoromethylated heterocycles, which are prevalent in modern drug candidates due to their enhanced binding affinity and resistance to metabolic degradation. For instance, derivatives of bicyclo2.2.2oct-5-ene-2-carboxylic acid have been investigated as kinase inhibitors, where the trifluoromethyl group plays a critical role in modulating receptor interactions. Such findings underscore the importance of this scaffold in medicinal chemistry innovation.

The chemical synthesis of CAS No. 2551116-61-9 involves multi-step organic transformations, including ring-closing metathesis and functional group interconversions. Advances in catalytic systems have enabled more sustainable routes to this compound, reducing reliance on hazardous reagents and improving yield consistency. These developments align with global trends toward greener chemistry practices, ensuring that the production of specialized intermediates remains environmentally responsible.

From a materials science perspective, the unique structural features of trifluoromethylated bicycloalkanes contribute to their potential use in advanced polymers and liquid crystals. The rigidity conferred by the bicyclic system, combined with the electronic effects of fluorine atoms, can influence material properties such as thermal stability and optical activity. Ongoing research explores these possibilities, suggesting broader applications beyond traditional pharmaceuticals.

The pharmacological evaluation of derivatives derived from CAS No. 2551116-61-9 has revealed promising biological activities in preclinical models. For example, certain analogs exhibit inhibitory effects on enzymes implicated in cancer progression, while others demonstrate anti-inflammatory properties by modulating cytokine release pathways. These findings highlight the compound's versatility as a scaffold for drug development and warrant further investigation into its therapeutic potential.

Regulatory considerations play a crucial role in the commercialization of compounds like bicyclo[3.3.1]nonane-5-carboxylic acid derivatives containing fluorinated moieties. Ensuring compliance with international guidelines on fluorinated substances is essential for market approval and safe utilization in medical applications. Collaborative efforts between academia and industry are fostering standardized protocols to address these regulatory challenges effectively.

The future direction of research on CAS No. 2551116-61-9 is likely to focus on expanding synthetic methodologies and exploring novel bioactivities through structure-based drug design principles. The integration of computational modeling with experimental chemistry will accelerate the discovery process, enabling rapid optimization of lead compounds derived from this scaffold.